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Compound of Interest

Compound Name: Hydroxymethyl Dasatinib

Cat. No.: B193329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of Hydroxymethyl Dasatinib
stock solutions for use in various biological assays. Adherence to these protocols is crucial for

ensuring the accuracy, reproducibility, and reliability of experimental results.

Physicochemical Properties
Hydroxymethyl Dasatinib is an oxidative metabolite of Dasatinib, a potent multi-targeted

kinase inhibitor.[1][2] A thorough understanding of its physicochemical properties is essential

for proper handling and preparation of stock solutions.

Table 1: Physicochemical Data for Hydroxymethyl Dasatinib
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Property Value Reference

CAS Number 910297-58-4 [1][3][4]

Molecular Formula C₂₂H₂₆ClN₇O₃S [2]

Molecular Weight 504.01 g/mol [3]

Appearance Off-white solid [3]

Solubility
Freely soluble in Dimethyl

Sulfoxide (DMSO)
[3]

Purity ≥98% (typical)

Storage (Powder)
2-8°C (short-term), -20°C for

up to 3 years
[3][4]

Storage (in DMSO)
-80°C (up to 6 months), -20°C

(up to 1 month)
[4]

Experimental Protocol: Preparation of a 10 mM
Hydroxymethyl Dasatinib Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Hydroxymethyl
Dasatinib in DMSO, a common starting concentration for various in vitro assays.

Materials:

Hydroxymethyl Dasatinib powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, filter-equipped pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-equilibration: Allow the vial of Hydroxymethyl Dasatinib powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Mass Calculation: Calculate the mass of Hydroxymethyl Dasatinib required to prepare the

desired volume of a 10 mM stock solution.

Formula: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Desired

Volume (L)

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L * 504.01 g/mol * 0.001 L = 5.04

mg

Weighing: Carefully weigh out the calculated mass of Hydroxymethyl Dasatinib powder

using a calibrated analytical balance in a clean, sterile weighing boat or directly into a sterile

microcentrifuge tube.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed powder.

For the example above, add 1 mL of DMSO to 5.04 mg of powder.

Cap the tube tightly.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear, homogenous solution should be obtained. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4] Protect from light.
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Safety Precautions:

Handle Hydroxymethyl Dasatinib in a well-ventilated area, preferably in a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.[4]

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.[4]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of Hydroxymethyl Dasatinib
stock solutions.
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Workflow for Preparing Hydroxymethyl Dasatinib Stock Solution
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Caption: Workflow for Hydroxymethyl Dasatinib Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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